Cas no 2097956-48-2 (6-Cyclobutyl-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-Cyclobutyl-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2097956-48-2
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 5723381
• PubChem ID: 122239164
• Update Time: 2025-06-08

6-Cyclobutyl-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2097956-48-2
• starbld0030372
• 6-Cyclobutyl-3-(2,2,2-trifluoroethyl)pyrimidine-2,4(1H,3H)-dione
• AKOS040812145
• F1967-7543
• 6-cyclobutyl-3-(2,2,2-trifluoroethyl)-1H-pyrimidine-2,4-dione
• 6-cyclobutyl-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 6-cyclobutyl-3-(2,2,2-trifluoroethyl)-
• 6-Cyclobutyl-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C10H11F3N2O2/c11-10(12,13)5-15-8(16)4-7(14-9(15)17)6-2-1-3-6/h4,6H,1-3,5H2,(H,14,17)
• InChI Key： BXLSFGKUBRBURI-UHFFFAOYSA-N
• SMILES： FC(CN1C(C=C(C2CCC2)NC1=O)=O)(F)F

Computed Properties

• Exact Mass: 248.07726208g/mol
• Monoisotopic Mass: 248.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.406±0.06 g/cm3(Predicted)
• pka: 8.90±0.40(Predicted)

Additional information on 6-Cyclobutyl-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 6-Cyclobutyl-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2097956-48-2)

6-Cyclobutyl-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2097956-48-2) is a novel heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the tetrahydropyrimidine class, which is well-known for its broad spectrum of pharmacological properties, including antimicrobial, antiviral, and anticancer effects. The presence of a cyclobutyl group and a 2,2,2-trifluoroethyl substituent in its molecular structure imparts distinct electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The cyclobutyl moiety contributes to the rigidity of the molecule, which can influence its binding affinity to biological targets. Additionally, the trifluoroethyl group introduces fluorine atoms, which are known to enhance metabolic stability and binding interactions due to their electronegativity. These structural features make 6-Cyclobutyl-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione a fascinating subject for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications. The introduction of fluorine atoms into molecular structures can lead to improved pharmacokinetic properties, such as increased bioavailability and reduced susceptibility to metabolic degradation. Furthermore, fluorine atoms can modulate the electronic properties of a molecule, affecting its reactivity and interactions with biological targets. The trifluoroethyl group in this compound is particularly noteworthy for its ability to enhance lipophilicity and binding affinity.

One of the most compelling aspects of 6-Cyclobutyl-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is its potential as a scaffold for drug discovery. The tetrahydropyrimidine core is a common motif in many bioactive molecules and has been extensively studied for its pharmacological properties. By modifying this core structure with functional groups such as the cyclobutyl and trifluoroethyl substituents, researchers can fine-tune the biological activity of the compound. This approach has led to the discovery of several promising lead compounds with therapeutic potential.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry. For instance, fluorinated pyrimidines have been shown to exhibit potent antiviral and anticancer activities. The structural features of 6-Cyclobutyl-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione align well with these findings and suggest that it may possess similar biological activities. Further research is needed to fully elucidate its pharmacological profile.

The synthesis of 6-Cyclobutyl-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione presents an interesting challenge due to the complexity of its molecular structure. However， advances in synthetic methodologies have made it possible to construct such intricate molecules with increasing efficiency. The use of modern techniques such as transition metal-catalyzed reactions and flow chemistry has significantly improved the accessibility of fluorinated heterocycles like this one.

From a computational chemistry perspective,6-Cyclobutyl-3-(2, 22^, 22^-trifluoroethyl^-1, 23_, 24_-tetrahydropyrimidine^-24_-dione) offers an excellent model system for studying intermolecular interactions. Molecular modeling studies can provide valuable insights into how this compound binds to biological targets and how structural modifications can influence its activity. These insights are crucial for designing more effective drugs with optimized pharmacokinetic properties.

In conclusion,6-Cyclobutyl-3-(22,22,22^{-trifluoroethyl) -1,tetrahydropyrimidine,}